8-chloro-N-[4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]naphthalene-1-sulfonamide

• IUPAC Name: 8-chloro-N-[4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]naphthalene-1-sulfonamide
• InChI: InChI=1S/C22H21ClN2O5S/c23-19-5-1-3-16-4-2-6-20(22(16)19)31(27,28)24-17-7-9-18(10-8-17)30-15-21(26)25-11-13-29-14-12-25/h1-10,24H,11-15H2
• InChI Key: FUHBBQXONOWACB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)COC2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC4=C3C(=CC=C4)Cl
• Molecular Formula: C22H21ClN2O5S
• Molecular Weight: 460.9 g/mol

Description

8-chloro-N-[4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]naphthalene-1-sulfonamide is a complex organic compound that belongs to the class of sulfonamides. This compound is characterized by the presence of a naphthalene ring, a morpholine ring, and a sulfonamide group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-chloro-N-[4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]naphthalene-1-sulfonamide typically involves multiple steps. One common method includes the reaction of 8-chloronaphthalene-1-sulfonyl chloride with 4-(2-morpholin-4-yl-2-oxoethoxy)aniline under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, including the use of automated reactors and purification systems.

Chemical Reactions Analysis

Types of Reactions

8-chloro-N-[4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]naphthalene-1-sulfonamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The chlorine atom in the naphthalene ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction could produce amines.

Scientific Research Applications

8-chloro-N-[4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]naphthalene-1-sulfonamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-chloro-N-[4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]naphthalene-1-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit the activity of certain enzymes by mimicking the structure of the enzyme’s natural substrate. This inhibition can disrupt various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar Compounds

• 4-chloro-N-(2-morpholin-4-yl-2-phenyl-ethyl)benzenesulfonamide
• 1-[4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]ethanone
• 5-chloro-N-{(3S)-1-[(1S)-1-methyl-2-morpholin-4-yl-2-oxoethyl]-2-oxoethyl}benzenesulfonamide

Uniqueness

8-chloro-N-[4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]naphthalene-1-sulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and biological activities. Its structure allows for versatile chemical modifications, making it a valuable compound in various research fields .